N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-4-(4-methylphenylsulfonamido)benzamide

• IUPAC Name: N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-4-[(4-methylphenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C22H19N3O3S2/c1-14-5-11-17(12-6-14)30(27,28)25-16-9-7-15(8-10-16)21(26)24-22-19(13-23)18-3-2-4-20(18)29-22/h5-12,25H,2-4H2,1H3,(H,24,26)
• InChI Key: GUKDCEMHKAWUME-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C(=O)NC3=C(C4=C(S3)CCC4)C#N
• Molecular Formula: C22H19N3O3S2
• Molecular Weight: 437.5 g/mol

Description

N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-4-(4-methylphenylsulfonamido)benzamide is a useful research compound. Its molecular formula is C22H19N3O3S2 and its molecular weight is 437.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

N-substituted imidazolylbenzamides and benzene-sulfonamides have been synthesized to explore their cardiac electrophysiological activity, indicating the significance of the sulfonamido and cyano groups in producing class III electrophysiological activity. This research shows the potential of such compounds in developing treatments for arrhythmias (Morgan et al., 1990).

Inhibition of Carbonic Anhydrases

Compounds structurally related to N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-4-(4-methylphenylsulfonamido)benzamide have been evaluated for their inhibitory activity against carbonic anhydrase isoenzymes. This highlights their potential therapeutic use in treating conditions like glaucoma and possibly contributing to the development of diuretics and anti-obesity drugs (Supuran et al., 2013).

Antimicrobial Applications

Derivatives bearing the sulfonamido moiety have shown promise as antimicrobial agents, underlining the importance of the structural motif in combating microbial infections. This research could lead to the development of new antimicrobial drugs, particularly in the face of rising antibiotic resistance (Darwish et al., 2014).

Chemical Synthesis and Heterocyclic Chemistry

The compound and its derivatives serve as key intermediates in the synthesis of heterocyclic compounds. These activities are crucial for developing new materials with potential applications in drug development, agrochemicals, and dyes (Yamagata et al., 1994).

Sensing Applications

N-(Cyano(naphthalen-1-yl)methyl)benzamide derivatives exhibit colorimetric sensing for fluoride anions, demonstrating the potential of such compounds in environmental monitoring and the development of diagnostic tools (Younes et al., 2020).